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Introduction
Liver-expressed antimicrobial peptide 2 (LEAP-2) is a circulating peptide hormone that has

emerged as a key regulator of metabolism and appetite.[1] It is recognized as an endogenous

antagonist of the growth hormone secretagogue receptor (GHSR), the receptor for the hunger-

stimulating hormone ghrelin.[2][3][4] Given its role in energy homeostasis, accurate

measurement of LEAP-2 in human plasma is critical for research in obesity, diabetes, and

other metabolic disorders. This document provides detailed protocols and application notes for

the quantification of LEAP-2 in human plasma, with a primary focus on the widely used

Enzyme-Linked Immunosorbent Assay (ELISA) method.

Principle of LEAP-2 Measurement
The most common method for quantifying LEAP-2 in human plasma is the competitive ELISA.

This assay involves a competition between the LEAP-2 in the sample and a labeled LEAP-2
conjugate for a limited number of binding sites on a microplate coated with an anti-LEAP-2
antibody. The amount of labeled LEAP-2 bound to the antibody is inversely proportional to the

concentration of LEAP-2 in the sample. The signal is then detected, typically through a
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colorimetric reaction, and the concentration of LEAP-2 is determined by referencing a standard

curve.

Radioimmunoassay (RIA) is another method that has been used to determine LEAP-2 plasma

concentrations.[5] Additionally, mass spectrometry-based techniques have been employed for

the identification and characterization of LEAP-2 from human blood.[6]

I. Sample Collection and Preparation
Proper sample handling is crucial for accurate and reproducible results.

1. Blood Collection:

Collect whole blood into tubes containing an anticoagulant such as EDTA or heparin.[7][8]

Sodium citrate tubes can also be used.[9]

It is recommended to process the blood as soon as possible after collection.[8]

2. Plasma Preparation:

Centrifuge the blood sample at 1,000-2,000 x g for 10-15 minutes at 4°C.[7][9][10]

Carefully aspirate the supernatant (plasma) without disturbing the cell pellet.[9][10]

For platelet-poor plasma, a second centrifugation step at 2,000 x g for 15 minutes can be

performed.[10]

3. Sample Storage:

For immediate analysis, plasma samples can be stored at 2-8°C.[10]

For long-term storage, aliquot the plasma into polypropylene tubes and store at -20°C or

-80°C to avoid repeated freeze-thaw cycles.[7][8]

II. Experimental Protocol: Competitive ELISA for
Human LEAP-2
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This protocol is a generalized procedure based on commercially available ELISA kits.[7][11][12]

It is essential to refer to the specific manufacturer's instructions for the kit being used.

A. Materials:

Human LEAP-2 ELISA Kit (containing pre-coated microplate, standards, conjugate, wash

buffer, substrate, and stop solution)

Human plasma samples

Precision pipettes and tips

Microplate reader capable of measuring absorbance at 450 nm

Distilled or deionized water

Plate shaker (optional)

B. Reagent Preparation:

Bring all reagents and samples to room temperature before use.

Prepare the wash buffer by diluting the concentrated wash buffer with distilled or deionized

water as per the kit instructions.

Reconstitute the standards to create a standard curve according to the kit's manual. This

typically involves a serial dilution of the highest standard.

C. Assay Procedure:

Add a specific volume of standards and plasma samples to the appropriate wells of the pre-

coated microplate.

Add the LEAP-2-HRP (Horseradish Peroxidase) conjugate to each well (except the blank).

Cover the plate and incubate for the time and temperature specified in the kit protocol (e.g.,

1 hour at 37°C).[7][12]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.kamiyabiomedical.com/pdf/KT-64759.pdf
https://www.mybiosource.com/human-elisa-kits/liver-expressed-antimicrobial-peptide-2-leap2/7252918
https://www.cloud-clone.com/manual/ELISA-Kit-for-Liver-Expressed-Antimicrobial-Peptide-2-(LEAP2)-SEH750Hu.pdf
https://www.benchchem.com/product/b1576200/docs?utm_src=pdf-body#measuring-leap-2-concentration-in-human-plasma-application-notes-and-protocols
https://www.benchchem.com/product/b1576200/docs?utm_src=pdf-body#measuring-leap-2-concentration-in-human-plasma-application-notes-and-protocols
https://www.kamiyabiomedical.com/pdf/KT-64759.pdf
https://www.cloud-clone.com/manual/ELISA-Kit-for-Liver-Expressed-Antimicrobial-Peptide-2-(LEAP2)-SEH750Hu.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspirate the liquid from each well and wash the wells multiple times with the prepared wash

buffer.

Add the substrate solution to each well and incubate for a specified time (e.g., 15-20

minutes) at room temperature or 37°C, protected from light. A blue color will develop.

Add the stop solution to each well. The color will change from blue to yellow.

Read the optical density (OD) of each well at 450 nm within 30 minutes of adding the stop

solution.

D. Data Analysis:

Calculate the average OD for each standard and sample.

Subtract the average OD of the blank from the average OD of all other wells.

Create a standard curve by plotting the average OD of each standard on the y-axis against

the corresponding LEAP-2 concentration on the x-axis.

Use the standard curve to determine the concentration of LEAP-2 in the plasma samples.

This is typically done by interpolation from the standard curve. The intensity of the color is

inversely proportional to the LEAP-2 concentration.[7]

Data Presentation
Table 1: Performance Characteristics of Commercially Available Human LEAP-2 ELISA Kits
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Feature

Phoenix
Pharmaceut
icals (EK-
075-40)

BioVendor
(RD1911362
00R)

MyBioSour
ce
(MBS72529
18)

Kamiya
Biomedical
(KT-89019)

Cloud-
Clone
(SEA837Hu)

Assay Type EIA
Competitive

ELISA

Quantitative

Competitive

ELISA

Competitive

ELISA

Sandwich

ELISA

Sample Type Plasma
Plasma-

EDTA

Serum,

Plasma, Cell

Culture

Supernatants

, Body Fluid

And Tissue

Homogenate

Serum,

Plasma, Cell

Culture

Supernatants

, Body Fluid

and Tissue

Homogenate

Serum,

Plasma,

Tissue

Homogenate

s

Sensitivity
0.16

ng/mL[13]
Not Specified

1.0 mg/dL

(Note:

Unusual unit)

[11]

Not Specified
< 0.058

ng/mL

Linear Range
0.27 – 6.7

ng/mL[13]

0.2 - 25

ng/mL[14]
Not Specified 1-25 ng/mL

0.156-10

ng/mL[12]

Intra-assay

CV
<10%[13] <10% Not Specified Not Specified < 10%

Inter-assay

CV
<15%[13] <10% Not Specified Not Specified < 12%

Note: The information in this table is based on publicly available data from the manufacturers'

websites and may be subject to change. Always refer to the product-specific datasheet for the

most accurate information.

Visualization of Workflows and Pathways
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Figure 1. General Workflow for Competitive ELISA of LEAP-2
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Caption: General Workflow for Competitive ELISA of LEAP-2.
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Figure 2. LEAP-2 Antagonism of Ghrelin Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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